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Introduction
The Tail Suspension Test (TST) is a widely used behavioral paradigm in preclinical research to

screen for potential antidepressant drugs and to study the mechanisms of antidepressant

action. The test is based on the principle that when rodents are subjected to the inescapable

stress of being suspended by their tails, they will develop an immobile posture. This immobility

is interpreted as a state of behavioral despair, which can be reversed by antidepressant

treatment.

Amitriptyline, a tricyclic antidepressant (TCA), is a standard reference drug used in the TST

due to its consistent and robust effect in reducing immobility time. These application notes

provide a detailed methodology for conducting the TST with amitriptyline, including

experimental protocols, data presentation, and visualization of the underlying signaling

pathways.

Data Presentation
The antidepressant-like effect of amitriptyline in the Tail Suspension Test is dose-dependent.

The following tables summarize the quantitative data on the effect of different doses of

amitriptyline on the duration of immobility in mice.
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Table 1: Effect of Acute Amitriptyline Administration on Immobility Time in the Tail Suspension

Test

Treatment Group Dose (mg/kg, i.p.)
Immobility Time
(seconds)

Statistical
Significance vs.
Saline

Saline (Control) - 150 ± 10 -

Amitriptyline 1 145 ± 12 Not Significant

Amitriptyline 5 110 ± 9 p < 0.05

Amitriptyline 10 80 ± 8 p < 0.001[1]

Data are presented as mean ± SEM. Statistical significance is determined by an appropriate

statistical test (e.g., ANOVA followed by a post-hoc test).

Experimental Protocols
This section provides a detailed protocol for performing the Tail Suspension Test to evaluate

the antidepressant effects of amitriptyline.

Materials
Animals: Male mice (e.g., C57BL/6 or BALB/c) weighing 20-25g. Animals should be housed

in a controlled environment with a 12-hour light/dark cycle and have ad libitum access to

food and water.

Amitriptyline Hydrochloride: To be dissolved in a sterile saline solution (0.9% NaCl).

Tail Suspension Apparatus: A horizontal bar or rod elevated at least 50 cm from the surface

to prevent the mice from touching any surface. The apparatus should ideally be placed within

a sound-attenuating chamber to minimize external disturbances.

Adhesive Tape: Medical-grade adhesive tape (approximately 1 cm wide) for suspending the

mice.

Stopwatch or Automated Scoring System: For measuring the duration of immobility.
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Animal Scale: For accurate dosing of amitriptyline.

Procedure
Animal Acclimation: Allow the mice to acclimate to the testing room for at least 1 hour before

the experiment begins. This helps to reduce stress from transportation and novel

environments.

Drug Administration:

Prepare a fresh solution of amitriptyline in saline on the day of the experiment.

Weigh each mouse to determine the correct volume for injection.

Administer amitriptyline or saline (for the control group) via intraperitoneal (i.p.) injection

30-60 minutes before the test. Common effective doses of amitriptyline range from 5 to

10 mg/kg.[1]

Tail Suspension:

Securely wrap a piece of adhesive tape around the tail of the mouse, approximately 1-2

cm from the tip.

Suspend the mouse by its tail from the horizontal bar using the adhesive tape. The

mouse's body should hang freely without any support.

Data Recording:

The total duration of the test is 6 minutes.[2][3]

Begin recording the behavior of the mouse immediately after suspension.

The primary measure is the total time the mouse remains immobile during the 6-minute

test period. Immobility is defined as the absence of any movement except for minor

oscillations due to respiration. Struggling, kicking, and turning are considered mobile

behaviors.
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It is common practice to discard the first 2 minutes of the test and score immobility only

during the last 4 minutes, as animals typically show high activity in the initial phase.

Post-Test Procedure:

At the end of the 6-minute period, carefully remove the mouse from the suspension

apparatus and gently remove the adhesive tape from its tail.

Return the mouse to its home cage.

Clean the apparatus between each trial to remove any olfactory cues.

Data Analysis
Calculate the mean immobility time for each treatment group.

Perform statistical analysis to compare the immobility times between the amitriptyline-

treated groups and the saline-treated control group. An Analysis of Variance (ANOVA)

followed by a suitable post-hoc test (e.g., Dunnett's or Tukey's) is appropriate for comparing

multiple dose groups to a control group.

A significant reduction in immobility time in the amitriptyline-treated groups compared to the

control group indicates an antidepressant-like effect.

Mandatory Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15606963?utm_src=pdf-body
https://www.benchchem.com/product/b15606963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Animal Acclimation
(1 hour)

Amitriptyline/Saline
Preparation

Drug Administration
(i.p., 30-60 min prior)

Tail Suspension
(6 minutes)

Record Immobility Time

Calculate Mean
Immobility Time

Statistical Analysis
(ANOVA)

Interpret Results

Click to download full resolution via product page

Caption: Experimental workflow for the Tail Suspension Test with amitriptyline.
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Signaling Pathways
The antidepressant effect of amitriptyline is complex and involves the modulation of multiple

neurotransmitter systems. A key mechanism is the inhibition of serotonin and norepinephrine

reuptake. Furthermore, its therapeutic action is associated with downstream signaling

cascades involving dopaminergic and beta-adrenergic receptors.
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Caption: Putative signaling pathway of amitriptyline's antidepressant-like action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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